N-[(3-Methoxy-1-methylpyrazol-4-yl)methyl]but-2-ynamide

• IUPAC Name: N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C10H13N3O2/c1-4-5-9(14)11-6-8-7-13(2)12-10(8)15-3/h7H,6H2,1-3H3,(H,11,14)
• InChI Key: SAKPXGKXVXBYRL-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=CN(N=C1OC)C
• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol

Description

“N-[(3-Methoxy-1-methylpyrazol-4-yl)methyl]but-2-ynamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with a methoxy group (OCH3) and a methyl group (CH3) at the 3rd position. The compound also contains an amide functional group, which is a common feature in a wide range of chemicals including many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, the methoxy and methyl substituents, and the amide group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrazole ring, the methoxy and methyl groups, and the amide group. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could influence its solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs work by interacting with specific proteins in the body. Without more specific information, it’s difficult to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its reactivity, toxicity, and the specific conditions under which it is handled.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it is being developed as a drug, future research could focus on testing its efficacy and safety in preclinical and clinical trials.